Cas no 107233-08-9 (Cevimeline)

• Product Name: Cevimeline
• CAS No: 107233-08-9
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• MDL: MFCD22577792
• CID: 62669
• PubChem ID: 83898
• Update Time: 2025-06-08

Cevimeline Chemical and Physical Properties

Names and Identifiers

• Cevimeline
• (+/-)-cis-2-Methylspiro[1,3-oxathiolane-5,3'-quinuclidine]
• CEVIMELINE, HYDROCHLORIDE SALT
• Spiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane], 2'-methyl-, (2'R,3R)-rel-
• 3]oxathiolane]
• AF-102B
• CevimelineHClSalt
• Evoxac
• SNI-2011
• Hsdb 7286
• CeviMeline(Evoxac)
• 3R)-rel-
• 2-Methyspiro(1,3-oxathiol
• Cevimeline (hydrochloride)
• Cevimeline hydrochloride
• Saligren
• (+-)-cis-2-Methylspiro(1,3-oxathiolan-5,3')quinuclidine hydrochloride
• cis-(+-)-2'-Methylspiro(1-azabicyclo(2.2.2)octane-3,5'-(1,3)oxathiolane) hydrochloride
• Spiro(1-azabicyclo(2.2.2)octane-3,5'-(1,3)oxathiolane), 2'-methyl-, hydrochloride, cis-(+-)-
• SNK 508
• SND 5008
• Fks 508
• AF 102B
• cis-2'-Methylspiro(1-azabicyclo(2.2.2)octane-3,5'-(1,3)oxathiolane) hydrochloride
• C10H17NOS.ClH
• Cevimeline,hydrochlo
• Cevimeline [INN]
• Cevimeline HCl
• C10H17NOS
• Cevimeline (INN)
• 2-Methyspiro(1,3-oxathiolane-5,3)quinuclidine
• AF102B
• PubChem19118
• cevimeline trans-sulfoxide
• BIDD:GT0265
• Spiro(1-azabicyclo(2.2.2)octane-3,5'-(1,3)-oxathiolane), 2'-methyl-, cis-
• Spiro(1-azabicyclo(2.2.2)octane-3,5'-(1,3)-oxathiolane), 2'-methyl-, (2'R,3R)-rel-
• DTXSID2023777
• (2R)-2'-methylspiro(4-quinuclidine-2,5'-(1,3)oxathiolane)
• HY-70020
• EN300-814007
• CS-0397
• (2R)-2'-methylspiro(4-azabicyclo(2.2.2)octane-2,5'-(1,3)oxathiolane)
• DTXSID401338115
• AS-56166
• CHEBI:3568
• AKOS025294043
• N07AX03
• Sni 2011
• DTXCID603777
• CHEMBL1201267
• NS00068154
• 1035535-90-0
• SPIRO(1-AZABICYCLO(2.2.2)OCTANE-3,5'-(1,3)OXATHIOLANE), 2'-METHYL-
• cevimelinum
• D07667
• cis-2-Methyl-1'-azaspiro[[1,3]oxathiolane-5,3'-bicyclo[2.2.2]octane]
• 107233-08-9
• UNII-K9V0CDQ56E
• (2'R,3R)-2'-Methylspiro[1-azabicyclo[2.2.2]octane-3,5'-[1,3]oxathiolane]
• SCHEMBL188381
• cevimelina
• (2R,5'R)-5'-methyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-[1,4]oxathiolane]
• (2a(2)R,3R)-2a(2)-Methylspiro[1-azabicyclo[2.2.2]octane-3,5a(2)-[1,3]oxathiolane]
• G79234
• WUTYZMFRCNBCHQ-PSASIEDQSA-N
• (2R,3'R)-2-Methyl-1'-azaspiro[[1,3]oxathiolane-5,3'-bicyclo[2.2.2]octane]

• MDL： MFCD22577792
• Inchi： 1S/C10H17NOS/c1-8-12-10(7-13-8)6-11-4-2-9(10)3-5-11/h8-9H,2-7H2,1H3/t8-,10-/m1/s1
• InChI Key： WUTYZMFRCNBCHQ-PSASIEDQSA-N
• SMILES： S1[C@H](C)O[C@@]2(C1)CN1CCC2CC1

Computed Properties

• Exact Mass: 235.08000
• Monoisotopic Mass: 199.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 37.8

Experimental Properties

• Density: 1.19
• Melting Point: 195-197°C
• PSA: 37.77000
• LogP: 2.30010
• Solubility: Soluble in water, alcohol \ chloroform, insoluble in ether

Cevimeline Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Other Chemical Reagents

Additional information on Cevimeline

Exploring Cevimeline (CAS No. 107233-08-9): A Comprehensive Overview of Its Pharmacology and Therapeutic Applications

Cevimeline (CAS No. 107233-08-9), a cholinergic agonist, has garnered significant attention in the medical and pharmaceutical communities due to its unique mechanism of action and therapeutic potential. Known chemically as 2-methylspiro[1,3-oxathiolane-5,3'-quinuclidine] hydrochloride, this compound is primarily recognized for its role in treating dry mouth (xerostomia) associated with Sjögren's syndrome. The increasing prevalence of autoimmune disorders and the growing demand for effective symptomatic treatments have positioned Cevimeline as a critical player in modern therapeutics.

The pharmacological profile of Cevimeline revolves around its selective agonism of muscarinic receptors, particularly the M1 and M3 subtypes. This specificity enhances salivary and lacrimal gland secretion, addressing the debilitating symptoms of xerostomia and dry eyes. Unlike non-selective cholinergic agents, Cevimeline minimizes systemic side effects, making it a preferred choice for long-term management. Recent studies have also explored its potential in other conditions, such as radiation-induced xerostomia and cognitive disorders, though further clinical validation is required.

From a molecular perspective, the CAS No. 107233-08-9 identifier underscores the compound's well-defined chemical structure, ensuring reproducibility in research and manufacturing. The spirocyclic quinuclidine moiety in Cevimeline contributes to its stability and bioavailability, factors critical for its therapeutic efficacy. Researchers and clinicians frequently search for "Cevimeline mechanism of action" or "Cevimeline vs. Pilocarpine," reflecting the comparative interest in cholinergic agonists. Notably, Cevimeline offers a longer half-life and improved tolerability compared to older agents like Pilocarpine.

The synthesis and formulation of Cevimeline adhere to stringent regulatory standards, ensuring high purity and consistency. Its hydrochloride salt form enhances solubility, facilitating oral administration. Patients and healthcare providers often inquire about "Cevimeline dosage guidelines" or "side effects of Cevimeline," highlighting the need for clear, evidence-based information. Common adverse effects include excessive sweating, nausea, and rhinitis, though these are typically dose-dependent and manageable.

In the context of current healthcare trends, Cevimeline aligns with the growing emphasis on personalized medicine and symptom-specific therapies. The rise of telemedicine has also increased accessibility to treatments for rare conditions like Sjögren's syndrome, further driving interest in Cevimeline. Searches for "buy Cevimeline online" or "Cevimeline cost" reflect patient concerns about affordability and availability, underscoring the importance of cost-effective therapeutic options.

Future research directions for Cevimeline (CAS No. 107233-08-9) may explore its neuroprotective properties or applications in gastrointestinal motility disorders. As the scientific community continues to unravel its full potential, Cevimeline remains a testament to the innovation in targeted cholinergic therapy. For those seeking authoritative resources, peer-reviewed journals and regulatory databases provide in-depth insights into its clinical use and safety profile.